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For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl hydrogen azelate, a monoester of azelaic acid, is a compound of interest in various

chemical and pharmaceutical research areas. An accurate understanding of its fundamental

physicochemical properties is crucial for its application in synthesis, formulation, and drug

development. This document provides a definitive guide to the molecular weight of ethyl

hydrogen azelate, calculated from its molecular formula.

Molecular Formula and Structure
Ethyl hydrogen azelate is chemically known as 9-ethoxy-9-oxononanoic acid or nonanedioic

acid, monoethyl ester. Its molecular formula is C₁₁H₂₀O₄.[1]

Calculation of Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for ethyl hydrogen azelate is detailed below.

Experimental Protocols: Molecular Weight Calculation
The molecular weight was determined computationally based on the molecular formula and the

standard atomic weights of the elements.
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Methodology:

Identify the molecular formula: The molecular formula for ethyl hydrogen azelate was

determined to be C₁₁H₂₀O₄.[1]

Determine the atomic weights of constituent elements: The standard atomic weights for

Carbon (C), Hydrogen (H), and Oxygen (O) were obtained from the International Union of

Pure and Applied Chemistry (IUPAC).

Calculate the total mass for each element: The number of atoms of each element in the

molecular formula was multiplied by its respective atomic weight.

Sum the total masses: The sum of the total masses of all elements provides the molecular

weight of the compound.

Data Presentation
The quantitative data used in the calculation of the molecular weight of ethyl hydrogen azelate

are summarized in the table below.

Element Symbol Atomic Count
Atomic Weight
( g/mol )

Total Mass (
g/mol )

Carbon C 11 12.011 132.121

Hydrogen H 20 1.008 20.160

Oxygen O 4 15.999 63.996

Total 216.277

Therefore, the molecular weight of ethyl hydrogen azelate is 216.277 g/mol .

Visualization of Calculation Workflow
The logical workflow for the calculation of the molecular weight of ethyl hydrogen azelate is

depicted in the following diagram.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://webbook.nist.gov/cgi/inchi?ID=C1593551&Mask=2000
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Formula
C₁₁H₂₀O₄

Elemental Mass Calculation
(Atomic Count * Atomic Weight)

Atomic Weights
C: 12.011
H: 1.008

O: 15.999

Summation of Elemental Masses

Molecular Weight
216.277 g/mol

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1279157?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

